Cas no 900006-48-6 (N-({1,4-dioxaspiro4.5decan-2-yl}methyl)thiophene-2-carboxamide)

• Product Name: N-({1,4-dioxaspiro4.5decan-2-yl}methyl)thiophene-2-carboxamide
• CAS No: 900006-48-6
• MF: C₁₄H₁₉NO₃S
• MW: 281.370562791824
• CID: 5362731
• Update Time: 2025-10-23

N-({1,4-dioxaspiro4.5decan-2-yl}methyl)thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(1,4-dioxaspiro[4.5]decan-3-ylmethyl)thiophene-2-carboxamide
• 2-Thiophenecarboxamide, N-(1,4-dioxaspiro[4.5]dec-2-ylmethyl)-
• N-({1,4-dioxaspiro4.5decan-2-yl}methyl)thiophene-2-carboxamide

• Inchi： 1S/C14H19NO3S/c16-13(12-5-4-8-19-12)15-9-11-10-17-14(18-11)6-2-1-3-7-14/h4-5,8,11H,1-3,6-7,9-10H2,(H,15,16)
• InChI Key： BRPDAGJCLHAJIR-UHFFFAOYSA-N
• SMILES： C1(C(NCC2COC3(CCCCC3)O2)=O)SC=CC=1

Additional information on N-({1,4-dioxaspiro4.5decan-2-yl}methyl)thiophene-2-carboxamide

Introduction to N-({1,4-dioxaspiro4.5decan-2-yl}methyl)thiophene-2-carboxamide and Its Applications in Modern Chemical Biology

N-({1,4-dioxaspiro4.5decan-2-yl}methyl)thiophene-2-carboxamide, with the CAS number 900006-48-6, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential applications. This compound belongs to a class of spirocyclic derivatives, which are known for their enhanced stability and bioavailability, making them attractive candidates for pharmaceutical and biotechnological research.

The molecular structure of N-({1,4-dioxaspiro4.5decan-2-yl}methyl)thiophene-2-carboxamide incorporates a spirocyclic framework, which is a key feature that contributes to its remarkable chemical and biological properties. The spirocyclic core consists of a thiophene ring linked to a dioxaspiro structure, providing a rigid yet flexible scaffold that can interact with biological targets in a highly specific manner. This structural motif has been extensively studied for its potential in drug design, particularly in the development of novel therapeutic agents.

In recent years, there has been a surge in research focused on the development of new molecular entities that can modulate biological pathways with high precision. N-({1,4-dioxaspiro4.5decan-2-yl}methyl)thiophene-2-carboxamide has emerged as a promising candidate in this context due to its ability to engage with various biological receptors and enzymes. Its unique structural features allow it to mimic natural biomolecules or interfere with disease-causing pathways, offering a versatile tool for therapeutic intervention.

The compound's thiophene moiety is particularly noteworthy, as thiophenes are well-known for their broad range of biological activities. Thiophene derivatives have been explored for their antimicrobial, anti-inflammatory, and anticancer properties, among others. The incorporation of the dioxaspiro structure into the thiophene ring enhances the compound's solubility and bioavailability, which are critical factors for its efficacy as a therapeutic agent. This improvement in pharmacokinetic properties makes N-({1,4-dioxaspiro4.5decan-2-yl}methyl)thiophene-2-carboxamide an attractive scaffold for further medicinal chemistry optimization.

Recent studies have highlighted the potential of N-({1,4-dioxaspiro4.5decan-2-yl}methyl)thiophene-2-carboxamide in the development of novel drugs targeting neurological disorders. The spirocyclic core of this compound has been shown to interact with specific neurotransmitter receptors, suggesting its potential as an allosteric modulator or antagonist. This capability is particularly relevant in the context of neurodegenerative diseases such as Alzheimer's and Parkinson's disease, where modulating neurotransmitter activity is a key therapeutic strategy.

In addition to its applications in neurology, N-({1,4-dioxaspiro4.5decan-2-yl}methyl)thiophene-2-carboxamide has shown promise in the field of oncology. Preclinical studies have demonstrated that this compound can inhibit the growth of various cancer cell lines by interfering with key signaling pathways involved in cell proliferation and survival. The spirocyclic structure appears to enhance the compound's ability to selectively target cancer cells while minimizing toxicity to healthy cells, making it a promising candidate for further clinical development.

The synthesis of N-({1,4-dioxaspiro4.5decan-2-yl}methyl)thiophene-2-carboxamide is another area of significant interest. The spirocyclic core requires precise synthetic methodologies to ensure high yield and purity. Researchers have developed innovative synthetic routes that leverage transition metal catalysis and asymmetric synthesis techniques to construct the complex framework efficiently. These advances in synthetic chemistry have not only facilitated the production of this compound but also provided insights into the development of other spirocyclic derivatives with potential biological activities.

The growing body of research on N-({1,4-dioxaspiro4.5decan-2-yl}methyl)thiophene-2-carboxamide underscores its significance as a versatile molecular scaffold in chemical biology. Its unique structural features and potential applications make it an invaluable tool for drug discovery and development. As research continues to uncover new biological targets and therapeutic strategies, compounds like N-({1,4-dioxaspiro4.5decan...}methyl)thiophene)-carboxamide are poised to play a crucial role in addressing some of the most pressing challenges in medicine and biotechnology.